Cas no 2663787-29-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2663787-29-7
• MF: C₇H₇BBrFO₂
• MW: 232.842684984207
• CID: 5165399
• PubChem ID: 99770973
• Update Time: 2026-03-04

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• AKOS037655666
• 3-(Bromomethyl)-5-fluorobenzeneboronic acid
• PS-9821
• 2663787-29-7
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H7BBrFO2/c9-4-5-1-6(8(11)12)3-7(10)2-5/h1-3,11-12H,4H2
• InChI Key： SCMFXLLEVKMAJY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(B(O)O)C=1)F

Computed Properties

• Exact Mass: 231.97065g/mol
• Monoisotopic Mass: 231.97065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 355.1±52.0 °C(Predicted)
• pka: 7.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on INDEX NAME NOT YET ASSIGNED

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